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Compound of Interest

Compound Name: Potassium indigotrisulfonate
CAS No.: 67627-18-3
Cat. No.: B1211095
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of potassium
indigotrisulfonate for the quantitative determination of disinfectants, with a primary focus on
ozone. The reaction of potassium indigotrisulfonate with other disinfectants, such as
chlorine, is addressed in the context of interference and mitigation.

Application Note 1: Determination of Aqueous

Ozone
Principle

The determination of ozone in aqueous solutions using potassium indigotrisulfonate is a
widely accepted and standardized colorimetric method, often referred to as the "Indigo
Method".[1][2] In an acidic solution (pH < 4), ozone rapidly and stoichiometrically reacts with
the blue potassium indigotrisulfonate dye.[3][4] This reaction leads to the oxidative cleavage
of the central carbon-carbon double bond of the indigo dye, resulting in the formation of
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colorless products.[5][6] The decrease in the absorbance of the solution at 600 nm is directly
proportional to the initial concentration of ozone.[5][7][8]

The high selectivity and the instantaneous nature of the reaction make this method robust for
various water matrices, including drinking water, wastewater, and bottled water.[3][4][9]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the determination of ozone
using the indigo method.

Parameter Value Notes

] The absorbance of the blue
Wavelength of Maximum o ] )
600 nm indigo dye is measured at this

Absorbance (Amax
( ) wavelength.[7][10]

This value can vary slightly
Molar Absorptivity (€) ~20,000 M~ cmt depending on the purity of the
reagent.[1][4]

One mole of ozone reacts with
Stoichiometry (Ozone:Indigo) 1:1 one mole of potassium

indigotrisulfonate.

For high-quality
Detection Limit 2 pg/L spectrophotometers and long
path length cells.[3][11]

A realistic lower limit for routine

Practical Quantitation Limit 10 - 20 pg/L
measurements.[11]
Typically up to 0.5 mg/L or
Varies with reagent higher with appropriate

Linear Range ) ]
concentration reagent concentration and

path length.[11]

Can be reduced to 1% in
Relative Error <5% laboratory settings with careful

technique.[3]
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Interferences

The Indigo Method is relatively selective for ozone.[9] However, other strong oxidizing agents

can interfere.

Chlorine: This is a common interferent that can also bleach the indigo dye, although at a
slower rate than ozone.[1][4] The interference from chlorine (up to 10 ppm) can be effectively
masked by adding malonic acid to the reagent formulation.[1][2][4][9]

Manganese (Oxidized Forms): Oxidized forms of manganese, such as permanganate, can
cause a positive interference.[9] If the presence of oxidized manganese is suspected, a
blank can be prepared by adding glycine to a separate sample aliquot to selectively destroy
the ozone before adding the indigo reagent. The absorbance difference between the sample
and the glycine-treated blank gives the true ozone concentration.[1][4]

Bromine and lodine: These halogens will interfere positively.[9]

Peroxides: Hydrogen peroxide and organic peroxides decolorize the indigo reagent very
slowly and generally do not interfere if the measurement is performed promptly after reagent
addition.[3]

Experimental Protocol: Determination of Aqueous
Ozone (Adapted from APHA Standard Method 4500-

O3 B)
Reagents

Indigo Stock Solution: In a 1 L volumetric flask, dissolve 0.25 g of potassium
indigotrisulfonate (CAS 67627-18-3) in approximately 500 mL of deionized water. Add 1 mL
of concentrated phosphoric acid and 10 g of sodium dihydrogen phosphate. Dilute to the
mark with deionized water. This solution is stable for several months when stored in the dark.

[5]

Indigo Reagent: In a 1 L volumetric flask, add 100 mL of the indigo stock solution, 10 g of
sodium dihydrogen phosphate, and 7 mL of concentrated phosphoric acid. Dilute to the mark
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with deionized water. This reagent should be prepared fresh weekly or when its absorbance
at 600 nm decreases to less than 80% of its initial value.[11]

» Malonic Acid Reagent (for chlorine interference): Dissolve 5 g of malonic acid in 100 mL of
deionized water. The indigo reagent can be formulated with malonic acid to prevent
interference from up to 10 ppm of chlorine.[9][11]

Instrumentation

e Spectrophotometer or a filter photometer capable of measuring absorbance at 600 nm, with
a light path of 1 cm or longer.

e Volumetric flasks, pipettes, and other standard laboratory glassware.

Procedure

o Sample Collection: Due to the instability of ozone, samples must be analyzed immediately
and handled with minimal agitation to prevent off-gassing.[3][9][10]

e Blank Preparation: To a 100 mL volumetric flask, add 10.0 mL of the Indigo Reagent. Dilute
to the mark with deionized water.

o Sample Preparation: To a second 100 mL volumetric flask, add 10.0 mL of the Indigo
Reagent.

e Measurement: Carefully fill the second volumetric flask to the mark with the water sample.
Mix rapidly by inversion.

e Within 4 hours, measure the absorbance of both the blank and the sample at 600 nm. Use
the deionized water to zero the spectrophotometer.

e The absorbance of the blank should be between 0.15 and 0.20 for a 1 cm path length.

Calculation

The concentration of ozone is calculated using the following formula:

Ozone (mg/L) = (AA) / (f x b x V)
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Where:

AA = Difference in absorbance between the blank and the sample.

f = 0.42 (a factor representing the sensitivity of the indigo reagent).

b = Path length of the spectrophotometer cell in cm.

V = Volume of the sample in mL.

Application Note 2: Interaction with Other
Disinfectants

Potassium indigotrisulfonate is not recommended for the direct quantitative determination of
disinfectants such as chlorine, hypochlorite, or chlorine dioxide due to a lack of established,
validated methods. Its reaction with these oxidants is primarily considered an interference in
the context of ozone measurement.

¢ Chlorine and Hypochlorite: These species react with and decolorize potassium
indigotrisulfonate, which would lead to a false positive result for ozone. As mentioned, this
interference can be effectively masked with malonic acid in the reagent formulation for the
ozone test.[1][9]

» Chlorine Dioxide: While a strong oxidant, specific and validated protocols for its
determination using potassium indigotrisulfonate are not readily available in the scientific
literature.

For the determination of free and total chlorine, methods based on DPD (N,N-diethyl-p-
phenylenediamine) are the industry standard. For chlorine dioxide, amperometric titration or
DPD-based methods with specific masking agents are commonly employed.
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Caption: Reaction of Ozone with Potassium Indigotrisulfonate.
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Caption: Workflow for Ozone Determination via the Indigo Method.
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Caption: Interferences and Mitigation in the Indigo Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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